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Compound of Interest

Compound Name: 15(S)-HEPE-d5

Cat. No.: B10820485 Get Quote

Essential Safety and Handling Guide for 15(S)-
HEPE-d5
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 15(S)-HEPE-d5. Adherence to these protocols is

critical for ensuring personnel safety and regulatory compliance in a laboratory setting. This

material should be considered hazardous until further information becomes available[1].
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Property Value

Formal Name
15(S)-hydroxy-5Z,8Z,11Z,13E,17Z-

eicosapentaenoic-19,19,20,20,20-d5 acid

Synonyms
15(S)-hydroxy Eicosapentaenoic Acid-d5, 15(S)-

hydroxy EPA-d5

CAS Number 2750534-74-6

Molecular Formula C20H25D5O3

Formula Weight 323.5

Purity ≥99% deuterated forms (d1-d5)

Formulation A solution in ethanol

Storage Temperature -20°C

Stability ≥ 2 years

Hazard Identification and Personal Protective
Equipment
15(S)-HEPE-d5 is supplied as a solution in ethanol, which is a highly flammable liquid and

vapor that causes serious eye irritation[3]. It is crucial to handle this compound with care in a

well-ventilated area, away from heat, sparks, open flames, and hot surfaces[3].

Recommended Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling to ensure appropriate PPE is

selected.
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PPE Category Minimum Requirement
Recommended for Splash
Hazard or Potent
Compound Handling

Eye and Face Protection
Safety glasses with side

shields[4]

Chemical splash goggles or a

face shield

Hand Protection
Powder-free nitrile or neoprene

gloves
Double gloving

Body Protection Lab coat
Disposable gown or a Tyvek

suit

Respiratory Protection
Not generally required with

adequate ventilation

Use in a fume hood is

recommended.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Read and understand the Safety Data Sheet (SDS) for 15(S)-HEPE-d5 and ethanol.

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary materials, including PPE, spill cleanup supplies, and waste containers.

Allow the vial to warm to room temperature before opening to prevent condensation.

Handling:

Don the appropriate PPE as outlined in the table above.

Perform all manipulations of 15(S)-HEPE-d5 within a chemical fume hood to minimize

inhalation exposure.

Ground and bond the container and receiving equipment to prevent static discharge.

Use only non-sparking tools.
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To change the solvent, evaporate the ethanol under a gentle stream of nitrogen and

immediately add the desired solvent, such as DMSO or dimethylformamide.

Post-Handling:

Tightly seal the vial of 15(S)-HEPE-d5 and store it at -20°C.

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean the work area and any equipment used.

Disposal Plan
Proper disposal of 15(S)-HEPE-d5 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with 15(S)-HEPE-d5, such as gloves, pipette tips,

and empty vials, should be collected in a designated and clearly labeled hazardous waste

container.

Liquid Waste: Unused 15(S)-HEPE-d5 solution and any liquid waste generated during the

experiment should be collected in a separate, labeled hazardous waste container for

flammable liquids. Do not pour down the drain.

Disposal Procedure:

All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal procedures. Used and waste solvents should be kept

separate and clearly marked.
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Caption: Workflow for Handling 15(S)-HEPE-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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